Cas no 253779-17-8 (2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid)

• Product Name: 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid
• CAS No: 253779-17-8
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 3074417
• PubChem ID: 2789712
• Update Time: 2025-05-22

2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid
• Z607822414
• DKA77917
• F3097-2131
• AKOS016044981
• SDCCGMLS-0065797.P001
• 2-((1h-1,2,4-Triazol-3-yl)thio)propanoic acid
• CS-0272264
• EN300-49756
• AKOS000150235
• AS-871/40599077
• 253779-17-8
• MFCD02356905
• 2-((1H-1,2,4-triazol-5-yl)thio)propanoic acid
• 2-(4H-1,2,4-triazol-3-ylsulfanyl)propanoic acid

• Inchi： 1S/C5H7N3O2S/c1-3(4(9)10)11-5-6-2-7-8-5/h2-3H,1H3,(H,9,10)(H,6,7,8)
• InChI Key： OWBRQFLNBAGCPU-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)C(C(=O)O)C

Computed Properties

• Exact Mass: 173.02589765Da
• Monoisotopic Mass: 173.02589765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid

Exploring 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid (CAS No. 253779-17-8): Properties, Applications, and Market Insights

2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid (CAS No. 253779-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a 1,2,4-triazole moiety linked to a propanoic acid derivative via a sulfanyl bridge, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional adaptability.

The molecular formula of 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid is C₅H₇N₃O₂S, with a molecular weight of 173.19 g/mol. Its 1,2,4-triazole ring is known for its stability and ability to participate in hydrogen bonding, which enhances its interactions in biological systems. The sulfanyl (-S-) linkage adds to its reactivity, making it a candidate for further derivatization in synthetic chemistry. These characteristics have led to its exploration in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most searched questions about 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid is its role in pharmaceutical intermediates. Recent studies highlight its utility as a building block for bioactive molecules, especially those targeting infectious diseases and metabolic disorders. The compound's ability to modulate enzyme activity has sparked interest in its potential as a therapeutic agent, aligning with the growing demand for novel drug candidates in the post-pandemic era.

In the agrochemical sector, 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid is being investigated for its plant growth regulation properties. The 1,2,4-triazole core is a common motif in fungicides and herbicides, and researchers are exploring whether this derivative could offer enhanced efficacy or reduced environmental impact. With sustainability becoming a key focus in agriculture, such innovations are highly sought after.

The synthesis of 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid typically involves the reaction of 5-mercapto-1H-1,2,4-triazole with 2-bromopropanoic acid under controlled conditions. Optimizing this process for higher yields and purity is a recurring topic in chemical forums, reflecting the compound's industrial relevance. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its structure and ensure quality.

Market trends indicate a rising demand for 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid, driven by its applications in drug development and crop protection. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. Pricing and availability data are frequently queried in search engines, underscoring its commercial importance.

From a safety perspective, 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, handling guidelines emphasize avoiding prolonged exposure and skin contact. These precautions align with broader industry standards for chemical safety.

Looking ahead, the future of 2-(1H-1,2,4-triazol-5-ylsulfanyl)propanoic acid appears promising, with ongoing research exploring its potential in green chemistry and biocatalysis. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in advancing both medicine and agriculture. Its versatility and adaptability make it a standout candidate for innovation in these fields.